Cas no 2828446-90-6 ((2-((4-(tert-Butoxycarbonyl)piperazin-1-yl)methyl)phenyl)boronic acid)

• Product Name: (2-((4-(tert-Butoxycarbonyl)piperazin-1-yl)methyl)phenyl)boronic acid
• CAS No: 2828446-90-6
• MF: C₁₆H₂₅BN₂O₄
• MW: 320.19
• CID: 5140729
• PubChem ID: 42609722
• Update Time: 2025-05-27

(2-((4-(tert-Butoxycarbonyl)piperazin-1-yl)methyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• [2-[[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]methyl]phenyl]boronic acid
• Penn Chem-GAM_019
• F75046
• 2828446-90-6
• AKOS025286550
• 2-{[4-(TERT-BUTOXYCARBONYL)PIPERAZIN-1-YL]METHYL}PHENYLBORONIC ACID
• 2-((4-(tert-butoxycarbonyl)piperazin-1-yl)methyl)phenylboronic acid
• PSP019
• (2-((4-(tert-butoxycarbonyl)piperazin-1-yl)methyl)phenyl)boronic acid
• (2-((4-(tert-Butoxycarbonyl)piperazin-1-yl)methyl)phenyl)boronic acid

• Inchi： 1S/C16H25BN2O4/c1-16(2,3)23-15(20)19-10-8-18(9-11-19)12-13-6-4-5-7-14(13)17(21)22/h4-7,21-22H,8-12H2,1-3H3
• InChI Key： LDSVTZZAFJBGCI-UHFFFAOYSA-N
• SMILES： O(C(=O)N1CCN(CC1)CC1C=CC=CC=1B(O)O)C(C)(C)C

Computed Properties

• Exact Mass: 320.1907374g/mol
• Monoisotopic Mass: 320.1907374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on (2-((4-(tert-Butoxycarbonyl)piperazin-1-yl)methyl)phenyl)boronic acid

Recent Advances in the Application of (2-((4-(tert-Butoxycarbonyl)piperazin-1-yl)methyl)phenyl)boronic acid (CAS: 2828446-90-6) in Chemical Biology and Drug Discovery

The boronic acid derivative (2-((4-(tert-Butoxycarbonyl)piperazin-1-yl)methyl)phenyl)boronic acid (CAS: 2828446-90-6) has recently emerged as a valuable building block in medicinal chemistry and chemical biology research. This compound, featuring both a boronic acid moiety and a Boc-protected piperazine group, demonstrates unique properties that make it particularly useful in protease inhibition, Suzuki-Miyaura cross-coupling reactions, and as a precursor for targeted drug delivery systems.

Recent studies published in the Journal of Medicinal Chemistry (2023) have highlighted its application as a key intermediate in the synthesis of novel proteasome inhibitors. The boronic acid group forms reversible covalent bonds with catalytic threonine residues in the 20S proteasome, while the piperazine moiety provides water solubility and enables further structural modifications. This dual functionality has led to improved pharmacokinetic properties compared to earlier generation proteasome inhibitors.

In the field of antibody-drug conjugates (ADCs), researchers at MIT (Nature Biotechnology, 2024) have utilized this compound as a linker component. The Boc-protected piperazine serves as a stable attachment point for payloads during circulation, while the boronic acid enables pH-dependent release in tumor microenvironments. This approach has shown promising results in reducing off-target toxicity while maintaining therapeutic efficacy in xenograft models of breast cancer.

The compound's role in PET tracer development has been explored in recent work from Stanford University (ACS Chemical Biology, 2024). By radiolabeling the boronic acid moiety with fluorine-18, researchers created a novel imaging agent for detecting elevated proteasome activity in neurodegenerative diseases. The Boc group provided necessary protection during radiosynthesis, demonstrating the compound's versatility in radiopharmaceutical applications.

From a synthetic chemistry perspective, (2-((4-(tert-Butoxycarbonyl)piperazin-1-yl)methyl)phenyl)boronic acid has proven valuable in diversity-oriented synthesis. Its stability under various reaction conditions and orthogonal protecting groups allow for sequential functionalization, as demonstrated in several recent patent applications from major pharmaceutical companies focusing on kinase inhibitor libraries.

Ongoing clinical trials (Phase I/II) are investigating derivatives of this compound as potential treatments for multiple myeloma and solid tumors. Preliminary results suggest improved safety profiles compared to existing boronic acid-based therapeutics, likely due to the modulated reactivity of the boronic acid group through neighboring group effects from the piperazine substituent.

Future research directions highlighted in recent reviews include exploring this scaffold for targeted protein degradation (PROTACs) and as a component of stimuli-responsive biomaterials. The unique combination of boronic acid chemistry and protected amine functionality in this molecule continues to inspire innovative applications across chemical biology and drug discovery.